Cas no 19659-64-4 (Dodecanethioic acid,1,1'-anhydrosulfide)

• Product Name: Dodecanethioic acid,1,1'-anhydrosulfide
• CAS No: 19659-64-4
• MF: C₂₄H₄₆O₂S
• MW: 398.685846805573
• CID: 189361
• PubChem ID: 88186
• Update Time: 2025-04-19

Dodecanethioic acid,1,1'-anhydrosulfide Chemical and Physical Properties

Names and Identifiers

• Dodecanethioic acid,1,1'-anhydrosulfide
• Dodecanethioic acid, anhydrosulfide
• S-dodecanoyl dodecanethioate
• dodecanoic thioanhydride
• Thiolauric anhydride
• Bisdodecanoic thioanhydride
• Dodecanethioic acid, 1,1'-anhydrosulfide
• 19659-64-4
• DTXSID2066513

• Inchi： 1S/C24H46O2S/c1-3-5-7-9-11-13-15-17-19-21-23(25)27-24(26)22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3
• InChI Key： UBUWMRSBMYUJAP-UHFFFAOYSA-N
• SMILES： S(C(CCCCCCCCCCC)=O)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 398.32208
• Monoisotopic Mass: 398.322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 467.3°Cat760mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.472
• PSA: 34.14